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Compound of Interest

Compound Name: Fmoc-Glu(ODmab)-OH

Cat. No.: B613466 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Fmoc-Glu(ODmab)-OH. The following procedures

are designed to ensure the safe handling, storage, and disposal of this compound, minimizing

risks and promoting a secure laboratory environment.

Hazard Identification and Safety Data
Fmoc-Glu(ODmab)-OH is a chemical that requires careful handling due to its potential

hazards. The primary routes of exposure are inhalation, skin contact, and eye contact.

Hazard Statement Code Description

Harmful if swallowed H302
Ingestion of the substance can

lead to harmful health effects.

Causes skin irritation H315

Contact with skin may cause

redness, itching, and

inflammation.[1]

Causes serious eye irritation H319

Contact with eyes can cause

significant irritation and

potential damage.[1]

May cause respiratory irritation H335
Inhalation of dust may irritate

the respiratory tract.[1]
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Signal Word: Warning[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Fmoc-Glu(ODmab)-OH to

ensure the appropriate level of PPE is used. The minimum required PPE includes a lab coat,

protective eyewear, long pants, and closed-toe shoes.

1. Eye and Face Protection:

Safety glasses with side shields must be worn as a minimum eye protection requirement.

Chemical splash goggles should be worn when there is a potential for splashing, such as

when dissolving the solid or transferring solutions.

A face shield, in addition to safety glasses or goggles, is recommended when handling larger

volumes of solutions or when there is a significant splash hazard.

2. Skin and Body Protection:

A standard laboratory coat is required to protect clothing and skin from incidental contact.

For procedures with a higher risk of splashes, a chemically resistant apron over the lab coat

is advisable.

Long pants and closed-toe shoes are mandatory in the laboratory to protect the lower body

and feet.

3. Hand Protection:

Chemical-resistant gloves are essential when handling Fmoc-Glu(ODmab)-OH in both solid

and solution form.
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Disposable nitrile gloves are suitable for incidental contact with the solid or dilute solutions.

Gloves should be inspected for any tears or holes before use.

If prolonged or direct contact is anticipated, or when working with concentrated solutions,

wearing double gloves or more robust gloves is recommended.

Gloves should be removed immediately if they become contaminated, and hands should be

washed thoroughly.

4. Respiratory Protection:

When handling the solid powder, especially when weighing, work should be conducted in a

fume hood or a ventilated enclosure to minimize inhalation of dust.

If a fume hood is not available and there is a risk of generating dust, a respirator may be

necessary. The selection of the appropriate respirator should be based on a formal risk

assessment.

Operational Plan for Handling Fmoc-Glu(ODmab)-OH
1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. The recommended storage temperature is typically 2-8°C.

Keep the container tightly sealed.

2. Weighing the Solid Compound:

Perform all weighing operations within a chemical fume hood or a powder containment hood

to avoid inhalation of the powder.

Wear the appropriate PPE: lab coat, safety glasses with side shields (or goggles), and nitrile

gloves.

Use a spatula to handle the solid. Avoid creating dust clouds.
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Clean any spills immediately following the laboratory's standard operating procedures for

solid chemical spills.

3. Dissolving the Compound:

This step should also be carried out in a chemical fume hood.

Wear a lab coat, chemical splash goggles, and nitrile gloves.

Slowly add the solid to the solvent (e.g., Dimethylformamide - DMF) while stirring to prevent

splashing.

Be aware of the hazards associated with the solvent being used and take appropriate

precautions.

4. Use in Chemical Reactions (e.g., Solid-Phase Peptide Synthesis):

All reactions should be conducted in a well-ventilated fume hood.

Maintain all the recommended PPE throughout the procedure.

Be mindful of other hazardous reagents used in the process, such as piperidine for Fmoc

deprotection or trifluoroacetic acid (TFA) for cleavage, and handle them according to their

specific safety protocols.

Disposal Plan
All waste must be disposed of in accordance with local, state, and federal regulations.

1. Solid Waste:

Unused or contaminated solid Fmoc-Glu(ODmab)-OH should be collected in a clearly

labeled hazardous waste container.

Contaminated materials such as weighing paper, spatulas, and gloves should also be placed

in this container.

2. Liquid Waste:
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Solutions containing Fmoc-Glu(ODmab)-OH and other hazardous chemicals (e.g., DMF,

TFA) must be collected in a designated, labeled hazardous liquid waste container.

Do not pour any chemical waste down the drain.

3. Contaminated PPE:

Disposable gloves should be removed without touching the outside with bare hands and

disposed of in the solid hazardous waste container.

Non-disposable PPE, if contaminated, should be decontaminated according to laboratory

procedures or disposed of as hazardous waste.

Visual Guides
Workflow for Handling Fmoc-Glu(ODmab)-OH
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Caption: Workflow for the safe handling of Fmoc-Glu(ODmab)-OH.
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PPE Selection for Handling Fmoc-Glu(ODmab)-OH
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Caption: Decision guide for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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